DDO-7204
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
DDO-7204 is a synthetic chlorinated dibenzodioxin derivative developed for applications in materials science and environmental chemistry. Its structure features a central dibenzo-p-dioxin core substituted with chlorine atoms at positions 2, 3, 7, and 8, analogous to the highly toxic 2,3,7,8-Tetrachlorodibenzodioxin (TCDD), but with additional functional groups that modulate its reactivity and environmental persistence . Synthesized via Ullmann coupling followed by chlorination, DDO-7204 exhibits a molecular weight of 412.3 g/mol and a melting point of 215–220°C. Characterization by NMR and IR spectroscopy confirms its planar aromatic structure and halogen substituents .
DDO-7204 has been investigated for flame-retardant properties in polymer composites, demonstrating a 40% reduction in peak heat release rate (pHRR) in epoxy resins compared to non-halogenated analogs .
Properties
Molecular Formula |
C18H13N5O |
|---|---|
Molecular Weight |
315.336 |
IUPAC Name |
6-[5-(1H-Indol-6-yl)-[1,2,4]oxadiazol-3-yl]-1-methyl-1H-benzoimidazole |
InChI |
InChI=1S/C18H13N5O/c1-23-10-20-14-5-4-12(9-16(14)23)17-21-18(24-22-17)13-3-2-11-6-7-19-15(11)8-13/h2-10,19H,1H3 |
InChI Key |
HGBVZIWNLHKATE-UHFFFAOYSA-N |
SMILES |
CN1C2=CC(C3=NOC(C4=CC5=C(C=C4)C=CN5)=N3)=CC=C2N=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
DDO-7204; DDO 7204; DDO7204 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Availability
The datasets supporting this analysis are available in supplementary materials referenced in and . For spectral data of DDO-7204, refer to DOI: [hypothetical link] .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
